Cas no 500290-48-2 (5-amino-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-amino-1,3-thiazole-2-carboxylic acid
• CAS No: 500290-48-2
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 830498
• Update Time: 2025-04-19

5-amino-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminothiazole-2-carboxylic acid
• 2-THIAZOLECARBOXYLIC ACID, 5-AMINO-
• 5-Amino-1,3-thiazole-2-carboxylic acid
• 5-amino-2-Thiazolecarboxylic acid
• AC1L5W4X
• CTK7E0362
• MolPort-004-812-670
• NCIOpen2_001252
• NSC85078
• NSC-85078
• 5-amino-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C4H4N2O2S/c5-2-1-6-3(9-2)4(7)8/h1H,5H2,(H,7,8)
• InChI Key： FKKICIWSHIXJSI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(N)S1

Computed Properties

• Exact Mass: 143.99942
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 76.21